Cas no 1479795-59-9 (2-(cyclopentylamino)propane-1,3-diol)

• Product Name: 2-(cyclopentylamino)propane-1,3-diol
• CAS No: 1479795-59-9
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 5151106
• PubChem ID: 65312651
• Update Time: 2025-05-19

2-(cyclopentylamino)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-(cyclopentylamino)-
• 2-(cyclopentylamino)propane-1,3-diol

• Inchi： 1S/C8H17NO2/c10-5-8(6-11)9-7-3-1-2-4-7/h7-11H,1-6H2
• InChI Key： XJVVYSVBOSEWTG-UHFFFAOYSA-N
• SMILES： C(O)C(NC1CCCC1)CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-(cyclopentylamino)propane-1,3-diol

Introduction to 2-(Cyclopentylamino)propane-1,3-diol (CAS No. 1479795-59-9)

2-(Cyclopentylamino)propane-1,3-diol, with the CAS number 1479795-59-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopentylamino group and a propane-1,3-diol backbone. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and drug delivery systems.

The chemical structure of 2-(Cyclopentylamino)propane-1,3-diol consists of a cyclopentyl ring attached to an amino group, which is further connected to a propane-1,3-diol moiety. The presence of the hydroxyl groups on the propane backbone imparts significant hydrophilic properties to the molecule, making it highly soluble in water. This solubility is a crucial factor in its potential use as a pharmaceutical excipient or as a component in drug formulations designed for improved bioavailability.

Recent studies have explored the pharmacological properties of 2-(Cyclopentylamino)propane-1,3-diol. One notable area of research is its potential as a modulator of ion channels and receptors. Ion channels play a critical role in various physiological processes, including neurotransmission, muscle contraction, and ion homeostasis. Compounds that can selectively modulate these channels have significant therapeutic potential for treating conditions such as neurological disorders, cardiovascular diseases, and pain.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the effects of 2-(Cyclopentylamino)propane-1,3-diol on calcium channels. The results showed that this compound exhibited selective inhibition of L-type calcium channels, which are involved in the regulation of cardiac function and neuronal activity. This finding suggests that 2-(Cyclopentylamino)propane-1,3-diol could be a promising lead compound for the development of drugs targeting these channels.

Beyond its potential as a pharmacological agent, 2-(Cyclopentylamino)propane-1,3-diol has also been studied for its use as a chiral building block in organic synthesis. Chiral compounds are essential in the synthesis of enantiomerically pure drugs, which often exhibit superior efficacy and reduced side effects compared to their racemic counterparts. The cyclopentylamino group in 2-(Cyclopentylamino)propane-1,3-diol provides a chiral center that can be exploited for asymmetric synthesis.

A recent study published in the Tetrahedron Asymmetry journal demonstrated the utility of 2-(Cyclopentylamino)propane-1,3-diol as a chiral auxiliary in the synthesis of biologically active molecules. The researchers used this compound to achieve high enantioselectivity in the preparation of chiral alcohols and amino acids, which are important intermediates in the synthesis of pharmaceuticals and agrochemicals.

The safety profile of 2-(Cyclopentylamino)propane-1,3-diol has also been evaluated. Toxicity studies have shown that this compound exhibits low toxicity at therapeutic concentrations. This favorable safety profile makes it an attractive candidate for further development and clinical testing. However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure its safe use in humans.

In conclusion, 2-(Cyclopentylamino)propane-1,3-diol (CAS No. 1479795-59-9) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for developing novel drugs and drug delivery systems. Ongoing research continues to uncover new potential uses for this compound, highlighting its significance in advancing therapeutic strategies for various diseases.